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Compound of Interest

Compound Name:
N-Heptanoyl-DL-homoserine

lactone

Cat. No.: B016845 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling N-
Heptanoyl-DL-homoserine lactone. Adherence to these guidelines is critical for ensuring

personal safety and environmental protection.

While some safety data sheets (SDS) for N-Heptanoyl-L-homoserine lactone indicate that the

substance is not classified as hazardous, other sources suggest potential for harm if swallowed

and significant toxicity to aquatic life. Given this conflicting information, a cautious approach is

warranted. The following operational and disposal plans are based on a conservative

interpretation of available safety data to provide a high level of protection.

Essential Safety Information at a Glance
For quick reference, the following table summarizes the key safety and handling information for

N-Heptanoyl-DL-homoserine lactone.
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Parameter Information Source

Chemical Name
N-Heptanoyl-DL-homoserine

lactone
-

Synonyms
C7-HSL, N-[(3S)-tetrahydro-2-

oxo-3-furanyl]-heptanamide
[1]

CAS Number 177158-20-2

Molecular Formula C11H19NO3

Molecular Weight 213.27 g/mol

Appearance White powder [1]

Solubility

Soluble in DMSO and

dimethylformamide (approx. 30

mg/ml)

[1]

Potential Hazards

Harmful if swallowed. Very

toxic to aquatic life with long-

lasting effects.

Storage
Store at +4°C. Protect from

light and moisture.
[1]

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive PPE strategy is crucial for minimizing exposure risk. The following table

outlines the recommended PPE for handling N-Heptanoyl-DL-homoserine lactone.
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Body Part Recommended Protection Justification

Hands

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected prior to use.

To prevent skin contact.

Eyes
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or dust.

Body Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory

Generally not required if

handled in a well-ventilated

area or a fume hood.

To avoid inhalation of dust

particles.

Operational Plan: A Step-by-Step Guide for Safe
Handling
Follow these procedural steps to ensure the safe handling of N-Heptanoyl-DL-homoserine
lactone from receipt to disposal.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry place at +4°C, protected from light and moisture.[1]

Ensure the storage area is clearly labeled with the chemical name and any hazard

warnings.

Preparation and Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Don the appropriate PPE as outlined in the table above.
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Before use, allow the container to reach room temperature to prevent condensation.

When weighing the powder, do so carefully to avoid generating dust.

If creating a solution, add the powder to the solvent slowly to prevent splashing.

During Use:

Avoid eating, drinking, or smoking in the laboratory area.

Wash hands thoroughly after handling the chemical, even if gloves were worn.

In case of accidental contact, follow the first aid measures outlined below.

First Aid Measures:

After inhalation: Move the person to fresh air. If they are not breathing, give artificial

respiration.

After skin contact: Wash the affected area with soap and plenty of water.

After eye contact: Flush the eyes with water as a precaution.

After swallowing: Rinse the mouth with water. Never give anything by mouth to an

unconscious person.

Disposal Plan: Protecting Our Environment
Due to its potential for high aquatic toxicity, proper disposal of N-Heptanoyl-DL-homoserine
lactone and its containers is imperative.

Waste Collection:

Collect all waste material, including unused product and contaminated consumables (e.g.,

gloves, wipes), in a designated and clearly labeled waste container.

Disposal Method:
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Dispose of the chemical waste through a licensed disposal company. Do not allow it to

enter drains or the environment.

Dispose of the container as unused product, following institutional and local regulations.

Workflow for Safe Handling
The following diagram illustrates the key steps in the safe handling workflow for N-Heptanoyl-
DL-homoserine lactone.
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Safe Handling Workflow for N-Heptanoyl-DL-homoserine lactone
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Caption: Workflow for handling N-Heptanoyl-DL-homoserine lactone.
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By adhering to these comprehensive guidelines, you can ensure a safe laboratory environment

for yourself and your colleagues while minimizing the environmental impact of your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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